Cas no 1798543-19-7 (N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide)

N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide is a specialized sulfonamide derivative featuring a 1,4-thiazepane core with a phenyl substituent. This compound is of interest in medicinal chemistry due to its structural complexity, which combines a sulfonamide moiety with a thiazepane ring system, potentially enhancing binding affinity and selectivity in biological targets. The presence of the N-methyl and carbonyl groups contributes to its stability and reactivity profile, making it a valuable intermediate in the synthesis of pharmacologically active molecules. Its well-defined structure allows for precise modifications, facilitating research in drug discovery and development, particularly in targeting enzyme inhibition or receptor modulation.

N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide structure

1798543-19-7 structure

Product Name:N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide

CAS No:1798543-19-7

MF:C₁₅H₂₂N₂O₃S₂

MW:342.476781368256

CID:5375520

Update Time:2025-06-10

N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-Methyl-N-[2-oxo-2-(tetrahydro-7-phenyl-1,4-thiazepin-4(5H)-yl)ethyl]methanesulfonamide
- N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide
- Inchi： 1S/C15H22N2O3S2/c1-16(22(2,19)20)12-15(18)17-9-8-14(21-11-10-17)13-6-4-3-5-7-13/h3-7,14H,8-12H2,1-2H3
- InChI Key： HYASLNSBDJKKJG-UHFFFAOYSA-N
- SMILES： CS(N(C)CC(=O)N1CCC(C2=CC=CC=C2)SCC1)(=O)=O

Experimental Properties

Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 543.4±60.0 °C(Predicted)
pka: -1.30±0.40(Predicted)

N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6481-0272-2μmol	N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide	1798543-19-7	2μmol	$57.0	2023-09-08
Life Chemicals	F6481-0272-5μmol	N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide	1798543-19-7	5μmol	$63.0	2023-09-08
Life Chemicals	F6481-0272-10μmol	N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide	1798543-19-7	10μmol	$69.0	2023-09-08
Life Chemicals	F6481-0272-20μmol	N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide	1798543-19-7	20μmol	$79.0	2023-09-08
Life Chemicals	F6481-0272-1mg	N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide	1798543-19-7	1mg	$54.0	2023-09-08
Life Chemicals	F6481-0272-2mg	N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide	1798543-19-7	2mg	$59.0	2023-09-08
Life Chemicals	F6481-0272-3mg	N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide	1798543-19-7	3mg	$63.0	2023-09-08
Life Chemicals	F6481-0272-4mg	N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide	1798543-19-7	4mg	$66.0	2023-09-08
Life Chemicals	F6481-0272-5mg	N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide	1798543-19-7	5mg	$69.0	2023-09-08
Life Chemicals	F6481-0272-10mg	N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide	1798543-19-7	10mg	$79.0	2023-09-08

N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide

Comprehensive Overview of N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide (CAS No. 1798543-19-7)

N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide, identified by its CAS number 1798543-19-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique 1,4-thiazepane core, a seven-membered heterocyclic ring containing sulfur and nitrogen, which is pivotal for its biological activity. The compound's structure is further modified with a phenyl group and a methanesulfonamide moiety, enhancing its potential as a modulator in various therapeutic pathways. Researchers are particularly interested in its role as a potential kinase inhibitor or GPCR ligand, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule modulators like N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's structural complexity and functional versatility make it a subject of interest in studies focusing on neurodegenerative diseases, metabolic disorders, and cancer therapeutics. Its CAS number 1798543-19-7 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in both industrial and academic settings. The integration of AI-driven drug design tools has further accelerated research into this molecule, with computational models predicting its binding affinity and pharmacokinetic properties.

The synthesis of N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide involves multi-step organic reactions, including amide coupling and heterocyclization, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring compliance with rigorous pharmaceutical standards. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From a commercial perspective, CAS 1798543-19-7 is listed in specialized chemical catalogs as a research-grade reagent, with applications in high-throughput screening and lead optimization. Its potential as a bioactive scaffold has led to collaborations between academia and biotech firms, aiming to develop novel therapeutics. The compound's patent landscape is another area of interest, with several filings highlighting its utility in drug delivery systems and combination therapies.

In conclusion, N-methyl-N-[2-oxo-2-(7-phenyl-1,4-thiazepan-4-yl)ethyl]methanesulfonamide (CAS No. 1798543-19-7) represents a promising candidate in modern drug discovery. Its unique chemical architecture and diverse biological applications align with current scientific priorities, making it a focal point for future research. As the pharmaceutical industry continues to evolve, compounds like this will play a crucial role in addressing unmet medical needs and advancing innovative therapies.